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Compound of Interest

Ethyl 2-
Compound Name:
hydroxycyclopentanecarboxylate

Cat. No.: B1347620

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for Ethyl 2-hydroxycyclopentanecarboxylate (CAS 54972-
10-0), including operational and disposal plans.

Chemical Identifier:
o Name: Ethyl 2-hydroxycyclopentanecarboxylate

e CAS Number: 54972-10-0

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 2-hydroxycyclopentanecarboxylate is classified as a skin and eye irritant and is
harmful if swallowed. Adherence to appropriate personal protective equipment protocols is
mandatory to ensure personnel safety.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1347620?utm_src=pdf-interest
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class GHS Classification Signal Word
Acute Toxicity, Oral H302: Harmful if swallowed Warning
Skin Irritation H315: Causes skin irritation Warning
o H319: Causes serious eye ]
Eye Irritation o Warning
irritation
Personal Protective o
Specification Purpose

Equipment (PPE)

Hand Protection

Butyl rubber or Nitrile gloves.

[1](21[3]

Provides a barrier against skin
contact and irritation. Butyl
rubber is recommended for

high resistance to esters.[1][2]

[3]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required in situations with a

higher risk of splashing.

Protects eyes from splashes

and serious irritation.[4]

Skin and Body Protection

Protective clothing, such as a

lab coat.

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a well-ventilated area. If
vapors or aerosols are
generated, a NIOSH/MSHA-
approved respirator should be

worn.[2]

Minimizes inhalation of

potentially irritating vapors.[2]

Operational and Handling Protocols

Proper handling and storage are critical to maintaining the integrity of Ethyl 2-

hydroxycyclopentanecarboxylate and ensuring a safe laboratory environment.
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Procedure

Guideline

Handling

Handle in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation of
vapors.[4] Avoid contact with skin, eyes, and
clothing.[4] Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after
handling.[4]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place. For long-term stability,
storage in a freezer at or below -20°C is
recommended. Keep away from incompatible
materials such as strong oxidizing agents and

strong bases.

Spill Management

In case of a spill, ensure adequate ventilation
and wear appropriate PPE. Absorb the spill with
an inert, non-combustible material such as
sand, earth, or vermiculite.[5] Collect the
absorbed material into a suitable, labeled

container for disposal.[5]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[2] Remove contaminated
clothing and wash it before reuse.[3] If skin

irritation persists, get medical advice/attention.

[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[4] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Clean mouth with
water.[2] Never give anything by mouth to an
unconscious person.[2] Call a poison center or

doctor immediately.

Disposal Plan

Dispose of Ethyl 2-hydroxycyclopentanecarboxylate and its containers in accordance with

local, state, and federal regulations. As it is categorized with skin and eye irritation hazards, it

should be treated as chemical waste.
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Waste Type

Disposal Method

Unused Chemical

Collect in a suitable, labeled container for
chemical waste disposal. You may be able to
dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[4]
Consult with your institution's environmental
health and safety (EHS) office for specific

guidance.

Empty Containers

Triple rinse the container with a suitable solvent.
The rinsate should be collected and disposed of
as hazardous waste.[6] Once cleaned, the

container can be disposed of as non-hazardous

waste after defacing the label.[5]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling Ethyl 2-

hydroxycyclopentanecarboxylate in a laboratory setting.
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Caption: Workflow for Safe Handling of Ethyl 2-hydroxycyclopentanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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